Cas no 942008-71-1 (4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 942008-71-1
• MF: C₂₀H₁₅F₃N₄O
• MW: 384.354514360428
• CID: 6169304
• PubChem ID: 16846178
• Update Time: 2025-05-19

4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• 4-methyl-1-phenyl-6-{[4-(trifluoromethyl)phenyl]methyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• 942008-71-1
• F2459-0094
• 4-methyl-1-phenyl-6-[[4-(trifluoromethyl)phenyl]methyl]pyrazolo[3,4-d]pyridazin-7-one
• 4-methyl-1-phenyl-6-(4-(trifluoromethyl)benzyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• AKOS024649559

• Inchi： 1S/C20H15F3N4O/c1-13-17-11-24-27(16-5-3-2-4-6-16)18(17)19(28)26(25-13)12-14-7-9-15(10-8-14)20(21,22)23/h2-11H,12H2,1H3
• InChI Key： QEUJXTVWBMFQJK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C(C2=C(C=NN2C2C=CC=CC=2)C(C)=N1)=O)(F)F

Computed Properties

• Exact Mass: 384.11979560g/mol
• Monoisotopic Mass: 384.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.5Ų

Additional information on 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

Comprehensive Overview of 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 942008-71-1)

4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 942008-71-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[3,4-d]pyridazinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a trifluoromethylphenylmethyl group enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

The molecular structure of 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one features a pyrazolo[3,4-d]pyridazinone core, which is substituted with a phenyl group at the 1-position and a 4-(trifluoromethyl)phenylmethyl moiety at the 6-position. This unique arrangement contributes to its stability and reactivity, enabling it to interact with various biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the compound has been explored for its applications in medicinal chemistry and drug development. Its ability to modulate enzyme activity has made it a subject of interest in the design of novel therapeutics. For instance, the trifluoromethyl group is often incorporated into drug molecules to improve metabolic stability and bioavailability, addressing one of the key challenges in modern pharmacology. Additionally, the pyrazolo[3,4-d]pyridazinone scaffold is known to exhibit anti-inflammatory and anticancer properties, aligning with current trends in precision medicine.

The synthesis of 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity, reflecting the industry's shift toward sustainable and efficient methodologies. These innovations are particularly relevant in the context of green chemistry, a hot topic among researchers and regulatory bodies.

From a commercial perspective, the demand for 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one is driven by its potential in pharmaceutical intermediates and agrochemical formulations. Companies specializing in fine chemicals and custom synthesis are actively investing in its production to meet the needs of drug discovery programs. Furthermore, its compatibility with high-throughput screening platforms makes it a valuable asset in the era of AI-driven drug discovery, another trending topic in the scientific community.

In conclusion, 4-methyl-1-phenyl-6-{4-(trifluoromethyl)phenylmethyl}-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 942008-71-1) represents a versatile and high-potential compound with broad applications in life sciences and material innovation. Its unique structural features and functional groups position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to uncover its full potential, this compound is expected to remain at the forefront of scientific and industrial advancements.